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Compound of Interest

Compound Name: Dioctadecyl phthalate

Cat. No.: B085369 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Dioctadecyl phthalate (CAS 14117-96-5). Given the limited publicly available,

substance-specific safety data, a precautionary approach is paramount. The following

procedures are based on general safety principles for handling potentially hazardous chemicals

and information gathered on related phthalates.

Immediate Safety and Personal Protective
Equipment (PPE)
Direct contact, inhalation, and ingestion of Dioctadecyl phthalate should be avoided.[1]

Although some sources describe it as having low toxicity, others classify it as a potential

endocrine disruptor and a possible human carcinogen.[1][2] Therefore, stringent adherence to

PPE protocols is mandatory.

Personal Protective Equipment (PPE) Recommendations
The selection of appropriate PPE is critical and depends on the specific handling task and the

associated risk of exposure. The following table summarizes the recommended PPE for

various scenarios.
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Handling Scenario Required Personal Protective Equipment

Low-Risk Operations (e.g., handling small

quantities in a well-ventilated area, weighing)

- Hand Protection: Nitrile gloves. - Eye

Protection: Safety glasses with side shields. -

Body Protection: Standard laboratory coat.

Moderate-Risk Operations (e.g., heating,

stirring, transfers of larger quantities)

- Hand Protection: Nitrile gloves (double-gloving

recommended). - Eye Protection: Chemical

safety goggles. - Body Protection: Chemical-

resistant laboratory coat or apron. - Respiratory

Protection: Use in a certified chemical fume

hood is required.

High-Risk Operations & Spill Cleanup (e.g.,

potential for aerosol generation, cleaning up

spills)

- Hand Protection: Heavy-duty nitrile or butyl

rubber gloves. - Eye Protection: Chemical safety

goggles and a face shield. - Body Protection:

Chemical-resistant suit or coveralls. -

Respiratory Protection: A NIOSH-approved

respirator with organic vapor cartridges.

Note: Specific glove breakthrough times for Dioctadecyl phthalate are not readily available. It

is crucial to consult the glove manufacturer's compatibility charts and replace gloves

immediately if contamination is suspected.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize risk and ensure a safe

laboratory environment.

Step-by-Step Handling Protocol
Pre-Handling Preparation:

Ensure the work area is clean and uncluttered.

Verify that a certified chemical fume hood is operational.

Locate the nearest safety shower and eyewash station.
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Assemble all necessary equipment and PPE.

Review the Safety Data Sheet (SDS) for Dioctadecyl phthalate, if available from the

supplier.

Donning PPE:

Put on the appropriate laboratory coat or chemical-resistant suit.

Don respiratory protection, if required for the task.

Put on eye and face protection.

Wash and dry hands thoroughly before donning gloves.

Inspect gloves for any signs of damage before use.

Chemical Handling:

Conduct all operations involving Dioctadecyl phthalate within a certified chemical fume

hood.

Handle the substance as a liquid, which may be colorless to pale yellow.[1]

Avoid generating aerosols or dust.

Use compatible labware (e.g., glass, PTFE).

Keep containers tightly sealed when not in use.

Post-Handling:

Decontaminate all work surfaces and equipment.

Doff PPE in the reverse order of donning, taking care to avoid self-contamination.

Dispose of contaminated disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water.
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Waste Disposal Plan
All waste contaminated with Dioctadecyl phthalate must be treated as hazardous waste.

Segregation:

Collect all liquid waste containing Dioctadecyl phthalate in a dedicated, properly labeled,

and sealed hazardous waste container.

Collect all solid waste (e.g., contaminated gloves, wipes, pipette tips) in a separate, clearly

labeled hazardous waste bag or container.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"Dioctadecyl phthalate".

Storage:

Store hazardous waste in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) department, following all local, state, and federal regulations. Do

not dispose of Dioctadecyl phthalate down the drain.

Quantitative Data Summary
Comprehensive, peer-reviewed quantitative safety data for Dioctadecyl phthalate is not

widely available. The following table highlights the key data points that should be obtained from

a substance-specific Safety Data Sheet (SDS) from the manufacturer.
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Data Point Value Source

CAS Number 14117-96-5 [1][2][3][4][5][6]

Molecular Formula C44H78O4 [2][5]

Molecular Weight 671.1 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

OSHA Permissible Exposure

Limit (PEL)
Not Established -

ACGIH Threshold Limit Value

(TLV)
Not Established -

NIOSH Recommended

Exposure Limit (REL)
Not Established -

Boiling Point Not Available -

Flash Point Not Available -

Glove Material Breakthrough

Time
Not Available -

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for selecting the appropriate level of

personal protective equipment when handling Dioctadecyl phthalate.
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PPE Selection Workflow for Handling Dioctadecyl Phthalate

Risk Assessment

PPE Selection

Action

Start: Plan to Handle
Dioctadecyl Phthalate

Assess Handling Task
(e.g., weighing, heating, transfer)

Low Risk:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Low Potential
for Exposure

Moderate Risk:
- Double Nitrile Gloves

- Chemical Goggles
- Chemical-Resistant Coat

- Fume Hood

Moderate Potential
for Exposure

High Risk / Spill:
- Heavy-Duty Gloves

- Goggles & Face Shield
- Chemical Suit

- Respirator

High Potential
for Exposure / Spill

Proceed with
Handling Protocol

Click to download full resolution via product page

Caption: Logical workflow for PPE selection based on the assessed risk of exposure during the

handling of Dioctadecyl phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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